Cas no 130600-36-1 (N-(4-Acetylphenyl)-N-methylacetamide)
130600-36-1 structure
Product Name:N-(4-Acetylphenyl)-N-methylacetamide
CAS No:130600-36-1
MF:C11H13NO2
MW:191.226423025131
CID:135666
PubChem ID:11480943
Update Time:2025-04-19
N-(4-Acetylphenyl)-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Acetylphenyl)-N-methylacetamide
- 3'-(N-METHYLACETYL)ACETOPHENONE
- Acetamide,N-(4-acetylphenyl)-N-methyl-
- 1-[3-(methylamino)phenyl]ethanone
- 3'-(N-Methylacet)acetophenone
- 130600-36-1
- SCHEMBL6686244
-
- Inchi: 1S/C11H13NO2/c1-8(13)10-4-6-11(7-5-10)12(3)9(2)14/h4-7H,1-3H3
- InChI Key: JOZLQDJSHSJSNT-UHFFFAOYSA-N
- SMILES: O=C(C)N(C)C1C=CC(C(C)=O)=CC=1
Computed Properties
- Exact Mass: 149.08413
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- Density: 1.062
- Boiling Point: 283.8°C at 760 mmHg
- Flash Point: 127.1°C
- Refractive Index: 1.567
- PSA: 29.1
N-(4-Acetylphenyl)-N-methylacetamide Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
130600-36-1 (N-(4-Acetylphenyl)-N-methylacetamide) Related Products
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